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Compound of Interest

Compound Name: Me-Tet-PEG8-Maleimide

Cat. No.: B15137576 Get Quote

An In-depth Technical Guide on the Safe Handling of Me-Tet-PEG8-Maleimide

This guide provides comprehensive safety information for Me-Tet-PEG8-Maleimide, a

heterobifunctional linker used in bioconjugation and drug delivery applications.[1][2] Due to the

absence of a specific Safety Data Sheet (SDS) for Me-Tet-PEG8-Maleimide, this document

synthesizes data from SDSs of structurally related compounds, including PEGylated molecules

and maleimide derivatives, alongside product information from suppliers. Researchers,

scientists, and drug development professionals should use this guide as a reference for safe

handling, storage, and disposal practices.

Chemical Identification
Me-Tet-PEG8-Maleimide is a molecule containing a methyltetrazine group, a polyethylene

glycol (PEG8) spacer, and a maleimide group.[1][2] The tetrazine moiety participates in inverse

electron demand Diels-Alder (iEDDA) reactions, while the maleimide group reacts with thiols.[1]

The PEG8 spacer enhances solubility and provides flexibility.[1]
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Identifier Value

Chemical Name

1-(3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-

yl)propanamido)-N-(4-(6-methyl-1,2,4,5-tetrazin-

3-yl)benzyl)-3,6,9,12,15,18,21,24-

octaoxaheptacosan-27-amide

Synonyms Me-Tet-PEG8-Maleimide

CAS Number 2143968-05-0[2][3]

Molecular Formula C36H53N7O12[2][3]

Molecular Weight 775.85 g/mol [3]

Physical and Chemical Properties
Limited experimental data for the physical and chemical properties of Me-Tet-PEG8-Maleimide
is publicly available. The information below is based on supplier data and general properties of

similar compounds.
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Property Value Source

Appearance
Solid.[3] Purple to purplish red.

[3]
MedchemExpress[3]

Solubility

The PEG8 spacer provides

excellent solubility in aqueous

environments.[1]

AxisPharm[1]

Stability

The product is chemically

stable under standard ambient

conditions (room temperature).

[4] The maleimide group

degrades in aqueous media.[3]

[5]

Sigma-Aldrich (for a related

compound)[4],

MedchemExpress[3][5]

Melting Point Undetermined N/A

Boiling Point Undetermined N/A

Flash Point Not applicable N/A

Decomposition Temperature Not determined N/A

Hazard Identification and Toxicological Information
A specific hazard classification for Me-Tet-PEG8-Maleimide is not available. The hazard

information is inferred from related compounds. The substance is not classified as hazardous

according to the Globally Harmonized System (GHS). However, as with any chemical, it should

be handled with care.

Based on data for similar compounds, Me-Tet-PEG8-Maleimide is not expected to be a skin or

eye irritant. No sensitizing effects are known. No component of a similar product is identified as

a probable, possible, or confirmed human carcinogen by IARC.[4]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Me-Tet-PEG8-
Maleimide and ensuring laboratory safety.
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Personal Protective Equipment (PPE)
A structured approach to PPE is essential when handling this compound.

Personal Protective Equipment (PPE) Workflow

Start Handling Procedure Wear Appropriate PPE

Impermeable Gloves

Hands

Lab Coat
Body

Safety Goggles
Eyes

Proceed with Handling

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow.

Storage Conditions
Condition Recommendation

Temperature

Powder: -20°C for 3 years. 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

[3]

Atmosphere Store in a tightly closed container.[6]

Light Protect from light.[6]

First-Aid Measures
In case of exposure, follow these first-aid measures, which are based on general

recommendations for similar chemicals.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[7]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[7]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[7]

Accidental Release and Disposal
Accidental Release Measures
In the event of a spill, follow these steps:

Personal Precautions: Avoid inhalation of dust. Evacuate the danger area and consult an

expert.[4]

Environmental Precautions: Do not let the product enter drains.[4]

Containment and Cleaning: Cover drains. Collect, bind, and pump off spills.[4] Pick up

mechanically.

Disposal Considerations
The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[7] Do not contaminate water, foodstuffs, feed or

seed by storage or disposal. Do not discharge to sewer systems.[7] Contaminated packaging

can be triple rinsed and offered for recycling or reconditioning.[7]
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Experimental Workflow
Me-Tet-PEG8-Maleimide is a versatile tool in bioconjugation. The following diagram illustrates

a typical experimental workflow.

General Bioconjugation Workflow

Biomolecule 1
(with Thiol Group)

Thiol-Maleimide
Conjugation

Biomolecule 2
(with TCO Group)

iEDDA Reaction

Me-Tet-PEG8-Maleimide

Intermediate Conjugate

Final Bioconjugate

Click to download full resolution via product page

Caption: A typical bioconjugation workflow using Me-Tet-PEG8-Maleimide.

Conclusion
While a specific, comprehensive Safety Data Sheet for Me-Tet-PEG8-Maleimide is not readily

available, the information compiled from related compounds and supplier data provides a

strong foundation for its safe use. Researchers should always adhere to standard laboratory
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safety practices, including the use of appropriate personal protective equipment, and consult

the provided information for guidance on handling, storage, and disposal. As with all chemicals,

it is prudent to treat Me-Tet-PEG8-Maleimide with a high degree of care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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